2-(4-chlorophenoxy)-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide
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Description
2-(4-chlorophenoxy)-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)acetamide is a useful research compound. Its molecular formula is C17H15ClN2O4 and its molecular weight is 346.77. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity Evaluation
- Synthesis and Evaluation of Antitumor Activity : A study by Yurttaş et al. (2015) focused on synthesizing N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems. These compounds, including structures similar to the requested compound, were evaluated for their antitumor activity in vitro against human tumor cell lines. The research found that certain compounds exhibited considerable anticancer activity against specific cancer cell lines, highlighting the potential of these compounds in cancer research (Yurttaş, Tay, & Demirayak, 2015).
Photovoltaic Efficiency and Ligand-Protein Interactions
- Spectroscopic and Quantum Mechanical Studies : Mary et al. (2020) synthesized compounds with a benzothiazolinone acetamide analog, conducting vibrational spectra and electronic properties studies. Their research explored the compounds' photochemical and thermochemical modeling to assess their potential as photosensitizers in dye-sensitized solar cells (DSSCs). Additionally, they examined the non-linear optical (NLO) activity and conducted molecular docking to understand ligand interactions with Cyclooxygenase 1 (COX1), finding that certain compounds had promising photovoltaic efficiency and ligand binding affinities (Mary et al., 2020).
Properties
IUPAC Name |
2-(4-chlorophenoxy)-N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)acetamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C17H15ClN2O4/c18-11-1-4-13(5-2-11)24-10-16(21)20-12-3-6-15-14(9-12)17(22)19-7-8-23-15/h1-6,9H,7-8,10H2,(H,19,22)(H,20,21) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTAISIVBIWPDBD-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(C=C(C=C2)NC(=O)COC3=CC=C(C=C3)Cl)C(=O)N1 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN2O4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.8 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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